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As a pivotal intermediate in sophisticated organic synthesis and pharmaceutical development,

the quality of trans-2-Butenyl acetate (also known as trans-crotyl acetate) is paramount.[1] Its

utility as a precursor demands high purity to ensure predictable reaction kinetics, high yields,
and the absence of unwanted side products in the final active pharmaceutical ingredient (API)
or target molecule. This guide provides an in-depth analysis of the commercial supplier

landscape, quality control methodologies, and critical considerations for researchers procuring

this essential chemical building block.

Understanding trans-2-Butenyl Acetate: Key Properties

trans-2-Butenyl acetate is an organic compound classified as an ester. Its structure features a

double bond in the trans configuration, which is crucial for stereospecific reactions.
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Property Value References
CAS Number 628-08-0 [1][2][3]
Molecular Formula CeH1002 [1112]14]
Molecular Weight 114.14 g/mol [11[2][5]
Boiling Point 128-130°C [1][6]
Density ~0.919 g/cm3 [1][6]

Flash Point 31°C [1][6]
Refractive Index ~1.420 [1][6]

trans-Crotyl acetate, (2E)-2-
Synonyms Butenyl acetate, Acetic acid [71[5][6]

trans-2-butenyl ester

Leading Commercial Suppliers and Purity Grades

The procurement of high-purity reagents is a critical first step in any research or development
workflow. Several reputable chemical suppliers offer trans-2-Butenyl acetate, though purity
levels and available quantities can vary. It is essential to select a supplier that provides
comprehensive analytical documentation for their specific lot.
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Supplier

Typical Purity Offered

Notes

Thermo Scientific Chemicals

294%, 95%

This brand encompasses the

former Alfa Aesar portfolio.[4]

[8]

Sigma-Aldrich (Merck)

95%

A leading supplier to the global

life science industry.[3]

Santa Cruz Biotechnology

Research Grade

Primarily for biochemical and
proteomics research

applications.[2]

CHEMLYTE SOLUTIONS
CO.,LTD

Industrial Grade

A China-based manufacturer
listed on chemical

marketplaces.[6]

A global provider of products

Avantor 95% and services to life sciences
industries.[9]
Specializes in providing
Combi-Blocks, Inc. 95% building blocks for

combinatorial chemistry.[3]

Note: Purity and availability are subject to change and may vary by region and specific product

listing. Researchers should always verify specifications with the supplier before ordering.

The Cornerstone of Quality: Analytical Validation

For drug development and high-stakes research, verifying the purity and identity of starting

materials is non-negotiable. A supplier's Certificate of Analysis (CoA) is the primary document

attesting to a specific lot's quality. Researchers should critically evaluate the CoA for the

following information.

Key Analytical Techniques:

e Gas Chromatography (GC): This is the most common method for determining the purity

(assay) of volatile compounds like trans-2-Butenyl acetate.[4] The CoA should specify the
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purity percentage as determined by GC with Flame lonization Detection (FID).[10][11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): NMR is indispensable for
confirming the structural integrity of the molecule, including the crucial trans configuration of
the double bond.

e Mass Spectrometry (MS): Provides confirmation of the molecular weight, further verifying the
compound's identity.[5]

o Refractive Index: This physical property is a quick and reliable indicator of purity, though it is
less specific than chromatographic or spectroscopic methods.[4]

Below is a diagram illustrating a typical quality control workflow that a reputable chemical
supplier would follow.
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Caption: A typical quality control workflow for commercial chemical production.
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Experimental Protocols: Safe Handling and Storage

Given its chemical properties, proper handling and storage of trans-2-Butenyl acetate are
essential for maintaining its purity and ensuring laboratory safety.

Protocol for Safe Storage and Handling:
» Receiving: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6] Many
suppliers recommend refrigerated storage (2-8°C) to minimize degradation and vapor
pressure.[3]

e Handling:

o Always handle the compound in a well-ventilated area, preferably within a chemical fume
hood.[6]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Avoid contact with skin and eyes.[6]

o The compound is a flammable liquid; keep it away from heat, sparks, and open flames.[8]
Use non-sparking tools for transfers.[6]

» Disposal: Dispose of unused material and its container in accordance with local, regional,
and national regulations for hazardous chemical waste.

Application in Synthetic Chemistry

trans-2-Butenyl acetate is a versatile C4 building block. The ester functional group can be
hydrolyzed or transesterified, while the alkene can participate in a wide range of addition and
coupling reactions. Its primary utility is as a chemical intermediate in the synthesis of more
complex molecules, including pharmaceuticals and fine chemicals.[1][12]

The diagram below illustrates a generalized synthetic pathway where trans-2-Butenyl acetate
serves as a key precursor.
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Caption: Generalized synthetic route using trans-2-Butenyl acetate as a starting material.

Conclusion

For researchers and drug development professionals, the selection of a commercial supplier for
trans-2-Butenyl acetate should be guided by a thorough evaluation of product purity,
comprehensive analytical documentation, and reliable supply chains. Insisting on a detailed,
lot-specific Certificate of Analysis and adhering to strict protocols for handling and storage are
critical practices. By partnering with reputable suppliers who demonstrate a commitment to
rigorous quality control, scientists can build a foundation of chemical integrity for their research,
ensuring the reliability and reproducibility of their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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